2-Acetylamino-3-(3,4-dichloro-phenyl)-acrylic acid

• CAS No.: 14091-10-2
• Molecular Formula: C11H9Cl2NO3
• Molecular Weight: 274.1 g/mol
• IUPAC Name: 2-acetamido-3-(3,4-dichlorophenyl)prop-2-enoic acid
• InChI: InChI=1S/C11H9Cl2NO3/c1-6(15)14-10(11(16)17)5-7-2-3-8(12)9(13)4-7/h2-5H,1H3,(H,14,15)(H,16,17)
• InChI Key: HSYXRTFLJZJGAM-UHFFFAOYSA-N
• SMILES: CC(=O)NC(=CC1=CC(=C(C=C1)Cl)Cl)C(=O)O
• Synonyms: 2-ACETYLAMINO-3-(3,4-DICHLOROPHENYL)ACRYLIC ACID

Description

2-Acetylamino-3-(3,4-dichloro-phenyl)-acrylic acid, also known as this compound, is a useful research compound. Its molecular formula is C11H9Cl2NO3 and its molecular weight is 274.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 20.0 g (112 mmol) 3,4-dichlorobenzaldehyde, 19.7 g (168 mmol) N-acetylglycine and 13.8 g (168 mmol) NaOAc in 80 mL acetic anhydride were heated to 120° C. (oil bath temperature) for 5 h. After the reaction had ended the reaction mixture was cooled using an ice bath and then combined slowly with 60 mL water (slightly exothermic reaction). The reaction mixture was heated to 80° C. for a further 1.5 h, cooled somewhat, then added to a mixture of 400 mL water and 200 mL toluene and stirred overnight at RT. The precipitate was suction filtered, washed with toluene and water, then combined with diethyl ether and suction filtered.